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Compound of Interest

Compound Name: 2-Chlorobenzenesulfonyl chloride

Cat. No.: B1218429 Get Quote

An In-depth Technical Guide to 2-
Chlorobenzenesulfonyl Chloride
CAS Number: 2905-23-9

This technical guide provides a comprehensive overview of 2-Chlorobenzenesulfonyl
chloride, a key intermediate in organic synthesis, particularly for the development of

sulfonamide-based therapeutic agents. This document is intended for researchers, scientists,

and professionals in the field of drug development and medicinal chemistry.

Chemical Structure and Properties
2-Chlorobenzenesulfonyl chloride is an organosulfur compound featuring a benzene ring

substituted with a chlorine atom at the ortho position relative to a sulfonyl chloride functional

group.

Chemical Structure:

ClC₆H₄SO₂Cl

The key structural features are the electrophilic sulfur atom of the sulfonyl chloride group and

the substituted aromatic ring, which dictates its reactivity and utility as a chemical building

block.
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Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of 2-
Chlorobenzenesulfonyl chloride is presented below for easy reference.

Table 1: Physicochemical Properties of 2-Chlorobenzenesulfonyl Chloride

Property Value Reference

CAS Number 2905-23-9 [1]

Molecular Formula C₆H₄Cl₂O₂S [1]

Molecular Weight 211.07 g/mol [1]

Appearance
Clear yellow to orange-red

liquid or low melting solid
[2]

Melting Point 26-28 °C [2]

Boiling Point 150-152 °C / 12 mmHg [2]

Density 1.548 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.576 [2]

Flash Point 140 °F (60 °C) - closed cup [2]

Water Solubility Reacts with water [2]

Sensitivity Moisture Sensitive [2]

Table 2: Spectroscopic Data for 2-Chlorobenzenesulfonyl Chloride
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Technique Data Highlights Reference

Mass Spectrometry (MS)
Available through the NIST

WebBook.
[3]

Infrared (IR) Spectroscopy

Conforms to structure.

Available through the NIST

WebBook.

[3]

¹H NMR
Data not readily available in

searched literature.

¹³C NMR
Data not readily available in

searched literature.

Synthesis and Reactivity
Synthesis of 2-Chlorobenzenesulfonyl Chloride
The primary industrial synthesis of 2-Chlorobenzenesulfonyl chloride involves the

diazotization of 2-chloroaniline, followed by a Sandmeyer-type reaction with sulfur dioxide in

the presence of a copper salt catalyst.
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Starting Materials & Reagents

Reaction Steps

2-Chloroaniline

Diazotization

Sodium_Nitrite HCl SO2

Sandmeyer_Reaction

CuCl

Catalyst

Diazonium_Salt

Intermediate

2-Chlorobenzenesulfonyl
chloride

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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